6-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]-4,5-dihydropyridazin-3(2H)-one

• IUPAC Name: 3-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C24H27N3O2/c28-22-14-12-21(25-26-22)13-15-23(29)27-17-7-16-24(18-27,19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-6,8-11H,7,12-18H2,(H,26,28)
• InChI Key: DOHXSAACHUQYRL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC2=NNC(=O)CC2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

The compound belongs to the pyridazinone derivatives, a class known for their diverse pharmacological activities. Although specific literature on this compound is scarce, research on similar compounds provides valuable insights into its potential characteristics and applications, excluding drug use and dosage information.

Synthesis Analysis

The synthesis of pyridazin-3-one derivatives involves reactions between 3-oxo-2-arylhydrazonopropanals and active methylene compounds, producing pyridazin-3-one derivatives as the sole isolable products in excellent yield. This general route highlights the chemical versatility and reactivity of the pyridazinone scaffold, suggesting the compound's synthesis could follow a similar pathway involving strategic functionalization steps to introduce the specific substituents (Ibrahim & Behbehani, 2014).

Molecular Structure Analysis

The molecular structure of pyridazinone derivatives is critical for their biological activity. X-ray crystallographic analysis provides detailed insights into the compounds' conformations, suggesting that the specific arrangement of substituents around the pyridazinone core is crucial for activity. The planarity of the molecule and the presence of electronegative centers are significant for the compound's interaction with biological targets (Coates et al., 1990).

Chemical Reactions and Properties

Pyridazinone derivatives undergo various chemical reactions, including condensation with hydrazines and aminoazoles, leading to the formation of azolo[1,5-a]pyrimidine derivatives and naphthyridine derivatives, showcasing the compound's chemical reactivity and potential for generating diverse chemical entities (Ibrahim & Behbehani, 2014).